(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C15H20N4O3S2/c1-12-16-14(10-17(12)2)24(21,22)19-6-3-5-18(7-8-19)15(20)13-4-9-23-11-13/h4,9-11H,3,5-8H2,1-2H3
• InChI Key: QZJXSWZDNUJKHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C15H20N4O3S2
• Molecular Weight: 368.5 g/mol

Description

(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C15H20N4O3S2 and its molecular weight is 368.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Pathways and Heterocyclic Compound Development

Research has explored the synthesis of various thioureas, thioamides, and thiazinone derivatives through reactions with compounds possessing nucleophilic centers. This includes the development of fused pyrimidones and cyclic compounds with exocyclic unsaturated ester groups, indicating the potential for creating novel heterocyclic compounds with diverse applications (Acheson & Wallis, 1982).

Thieno[2,3-b]-Thiophene Derivatives

Facile synthesis methods have been described for thieno[2,3-b]thiophene derivatives, showcasing the potential for generating compounds with applications in materials science, pharmaceuticals, and organic electronics (Mabkhot, Kheder, & Al-Majid, 2010).

Polymeric Materials for Fuel Cell Applications

The development of novel polymeric materials, such as sulfonated poly(ether ether ketone) containing pendant carboxyl groups, demonstrates applications in membrane technology for fuel cells, highlighting the importance of chemical synthesis in advancing materials science for energy applications (Li et al., 2009).

Catalysis and Organic Reactions

Research on the preparation of 4-diazoisochroman-3-imines and subsequent reactions to form triazoles indicates the role of such compounds in catalyzing novel organic transformations, potentially relevant for pharmaceutical synthesis and organic chemistry (Ren, Lu, & Wang, 2017).

Sulfonated Schiff Base Coordination Polymers

The synthesis of sulfonated Schiff base dimethyltin(IV) coordination polymers and their application as catalysts for Baeyer–Villiger oxidation underlines the potential of these compounds in catalysis, particularly for environmentally friendly chemical processes (Martins, Hazra, Silva, & Pombeiro, 2016).

Mechanism of Action

Target of action

The compound contains an imidazole ring, which is a common structure in many biologically active molecules . Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific target of “(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone” would depend on its specific structure and functional groups.

Mode of action

The mode of action of this compound would depend on its specific target. For example, if it targets an enzyme, it might inhibit the enzyme’s activity, leading to a decrease in the production of a specific molecule in the body. If it targets a receptor, it might either activate or inhibit the receptor, leading to changes in cell signaling .

Biochemical pathways

The affected biochemical pathways would depend on the compound’s specific target and mode of action. For example, if the compound inhibits an enzyme involved in inflammation, it might affect the biochemical pathways involved in the inflammatory response .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its specific chemical structure. Factors that could influence these properties include the compound’s size, charge, polarity, and the presence of functional groups that can undergo metabolic reactions .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. For example, if the compound inhibits an enzyme involved in inflammation, the result might be a decrease in inflammation .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the compound might be more effective at a specific pH or temperature, or its efficacy might be influenced by the presence of other molecules .